Cas no 474707-24-9 (6-bromo-4-(piperazin-1-yl)quinoline)

• Product Name: 6-bromo-4-(piperazin-1-yl)quinoline
• CAS No: 474707-24-9
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• MDL: MFCD03618501
• CID: 931048
• PubChem ID: 329773571
• Update Time: 2025-04-19

6-bromo-4-(piperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-(piperazin-1-yl)quinoline
• 6-bromo-4-piperazin-1-ylquinoline
• 6-bromanyl-4-piperazin-1-yl-quinoline
• 6-bromo-4-piperazin-1-yl-quinoline
• ZTA70724
• SCHEMBL3849006
• CHEMBL4590803
• AKOS002683300
• AT23418
• DB-051453
• BDBM50520347
• MFCD03618501
• 6-Bromo-4-(piperazin-1-yl)quinoline, AldrichCPR
• CS-0327215
• DTXSID40589208
• AB15598
• 474707-24-9
• A827235

• MDL： MFCD03618501
• Inchi： 1S/C13H14BrN3/c14-10-1-2-12-11(9-10)13(3-4-16-12)17-7-5-15-6-8-17/h1-4,9,15H,5-8H2
• InChI Key： BBICIXDOMKPLKH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C=CN=2)N1CCNCC1

Computed Properties

• Exact Mass: 291.03700
• Monoisotopic Mass: 291.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16000
• LogP: 2.80070

6-bromo-4-(piperazin-1-yl)quinoline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines